![molecular formula C8H16ClNO B6245438 {7-methyl-7-azabicyclo[2.2.1]heptan-1-yl}methanol hydrochloride CAS No. 1956319-72-4](/img/no-structure.png)
{7-methyl-7-azabicyclo[2.2.1]heptan-1-yl}methanol hydrochloride
Overview
Description
7-methyl-7-azabicyclo[2.2.1]heptan-1-yl}methanol hydrochloride, also known as MABH, is an organic compound with a molecular formula of C7H15NO•HCl. It is a derivative of the cycloalkyl group and is used in a variety of scientific applications. MABH is a versatile compound that has been used in a variety of applications, including organic synthesis, drug synthesis, and as a catalyst in various reactions.
Scientific Research Applications
{7-methyl-7-azabicyclo[2.2.1]heptan-1-yl}methanol hydrochloride is used in a variety of scientific research applications, such as organic synthesis, drug synthesis, and as a catalyst in various reactions. It has also been used to synthesize a variety of compounds, including heterocyclic compounds, polymers, and other organic molecules. {7-methyl-7-azabicyclo[2.2.1]heptan-1-yl}methanol hydrochloride has also been used in the synthesis of drugs and pharmaceuticals, including antibiotics, anti-cancer drugs, and other therapeutic agents. Additionally, {7-methyl-7-azabicyclo[2.2.1]heptan-1-yl}methanol hydrochloride has been used as a catalyst in a variety of reactions, such as the synthesis of polymers and other organic molecules.
Mechanism of Action
{7-methyl-7-azabicyclo[2.2.1]heptan-1-yl}methanol hydrochloride is a versatile compound that can be used in a variety of scientific research applications. The mechanism of action of {7-methyl-7-azabicyclo[2.2.1]heptan-1-yl}methanol hydrochloride is based on its ability to act as a catalyst in various reactions. {7-methyl-7-azabicyclo[2.2.1]heptan-1-yl}methanol hydrochloride is able to catalyze the reaction of two different molecules, which can result in the synthesis of a variety of compounds.
Biochemical and Physiological Effects
{7-methyl-7-azabicyclo[2.2.1]heptan-1-yl}methanol hydrochloride is a versatile compound that can be used in a variety of scientific research applications. The biochemical and physiological effects of {7-methyl-7-azabicyclo[2.2.1]heptan-1-yl}methanol hydrochloride are not yet fully understood. However, it is known that {7-methyl-7-azabicyclo[2.2.1]heptan-1-yl}methanol hydrochloride can act as a catalyst in various reactions and can be used to synthesize a variety of compounds. Additionally, {7-methyl-7-azabicyclo[2.2.1]heptan-1-yl}methanol hydrochloride has been shown to have an anti-inflammatory effect in some animal studies.
Advantages and Limitations for Lab Experiments
The use of {7-methyl-7-azabicyclo[2.2.1]heptan-1-yl}methanol hydrochloride in laboratory experiments has several advantages. {7-methyl-7-azabicyclo[2.2.1]heptan-1-yl}methanol hydrochloride is a versatile compound that can be used in a variety of scientific research applications. Additionally, {7-methyl-7-azabicyclo[2.2.1]heptan-1-yl}methanol hydrochloride can act as a catalyst in various reactions, which can result in the synthesis of a variety of compounds. Furthermore, {7-methyl-7-azabicyclo[2.2.1]heptan-1-yl}methanol hydrochloride has been shown to have an anti-inflammatory effect in some animal studies. However, there are some limitations to the use of {7-methyl-7-azabicyclo[2.2.1]heptan-1-yl}methanol hydrochloride in laboratory experiments. {7-methyl-7-azabicyclo[2.2.1]heptan-1-yl}methanol hydrochloride is a relatively new compound and its biochemical and physiological effects are not yet fully understood. Additionally, the use of {7-methyl-7-azabicyclo[2.2.1]heptan-1-yl}methanol hydrochloride in laboratory experiments may require special equipment and safety precautions.
Future Directions
The use of {7-methyl-7-azabicyclo[2.2.1]heptan-1-yl}methanol hydrochloride in scientific research has a great deal of potential. There are a number of future directions that could be explored with {7-methyl-7-azabicyclo[2.2.1]heptan-1-yl}methanol hydrochloride, including further research into its biochemical and physiological effects, as well as its potential applications in drug synthesis. Additionally, further research into the use of {7-methyl-7-azabicyclo[2.2.1]heptan-1-yl}methanol hydrochloride as a catalyst in various reactions could lead to the development of new compounds and materials. Additionally, further research into the synthesis of {7-methyl-7-azabicyclo[2.2.1]heptan-1-yl}methanol hydrochloride could lead to the development of more efficient and cost-effective methods. Finally, further research into the use of {7-methyl-7-azabicyclo[2.2.1]heptan-1-yl}methanol hydrochloride as a catalyst in various reactions could lead to the development of new and improved catalysts.
Synthesis Methods
{7-methyl-7-azabicyclo[2.2.1]heptan-1-yl}methanol hydrochloride is synthesized through a two-step process that involves the reaction of cyclohexanone with 1-bromo-3-methylbutane in the presence of a base. The reaction of these two compounds produces the desired product, 7-methyl-7-azabicyclo[2.2.1]heptan-1-yl}methanol. The product is then treated with hydrochloric acid to produce the hydrochloride salt of {7-methyl-7-azabicyclo[2.2.1]heptan-1-yl}methanol hydrochloride. This two-step process is relatively simple and can be completed in a short amount of time.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for '{7-methyl-7-azabicyclo[2.2.1]heptan-1-yl}methanol hydrochloride' involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "7-methyl-7-azabicyclo[2.2.1]heptan-1-one", "Sodium borohydride", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 7-methyl-7-azabicyclo[2.2.1]heptan-1-one in methanol.", "Step 2: Add sodium borohydride to the solution and stir for several hours at room temperature.", "Step 3: Add hydrochloric acid to the reaction mixture to form the hydrochloride salt of the product.", "Step 4: Isolate the product by filtration and wash with cold methanol.", "Step 5: Dry the product under vacuum to obtain '{7-methyl-7-azabicyclo[2.2.1]heptan-1-yl}methanol hydrochloride'." ] } | |
CAS RN |
1956319-72-4 |
Molecular Formula |
C8H16ClNO |
Molecular Weight |
177.7 |
Purity |
95 |
Origin of Product |
United States |
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